Cas no 2228233-28-9 (3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228233-28-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6553196
• PubChem ID: 165614131
• Update Time: 2025-05-19

3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228233-28-9
• EN300-1732073

• Inchi： 1S/C12H20O2/c1-7(8-4-5-8)6-9-10(11(13)14)12(9,2)3/h7-10H,4-6H2,1-3H3,(H,13,14)
• InChI Key： PBFISHJCKQGDCW-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1CC(C)C1CC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Exploring the Unique Properties and Applications of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228233-28-9)

In the ever-evolving field of organic chemistry, 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228233-28-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis pathways, and emerging uses of this intriguing molecule, while also addressing common queries from researchers and industry professionals.

The molecular structure of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid combines multiple cyclopropane rings with a carboxylic acid functional group, creating a sterically hindered system that exhibits remarkable stability. This structural complexity makes it particularly valuable in pharmaceutical research, where such frameworks are often sought after for drug discovery programs targeting challenging biological pathways.

Recent studies have highlighted the potential of cyclopropane-containing carboxylic acids like 2228233-28-9 in the development of novel enzyme inhibitors. The constrained geometry of the cyclopropane rings can mimic transition states in enzymatic reactions, making derivatives of this compound promising candidates for therapeutic applications. Researchers are particularly interested in how the 2,2-dimethyl substitution pattern affects the molecule's biological activity and metabolic stability.

From a synthetic chemistry perspective, the preparation of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents interesting challenges that have spurred methodological innovations. Modern approaches often utilize transition metal-catalyzed cyclopropanation reactions, with particular emphasis on achieving high diastereoselectivity. These synthetic routes are frequently discussed in organic chemistry forums and academic search queries, reflecting the compound's importance in methodological development.

The physical properties of CAS 2228233-28-9 have been characterized through various analytical techniques. The compound typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. Its melting point and stability profile make it suitable for various formulation applications, though researchers should note its sensitivity to strong acids and bases due to the carboxylic acid functionality.

In material science applications, derivatives of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane carboxylic acid have shown promise as building blocks for specialty polymers. The rigid cyclopropane units can impart desirable mechanical properties to polymeric materials, while the carboxylic acid group provides a handle for further functionalization. This dual functionality has led to increased patent activity in this area, particularly for high-performance materials.

Analytical chemists working with 2228233-28-9 should be aware of its characteristic spectroscopic signatures. The proton NMR spectrum typically shows distinct patterns for the cyclopropane protons, while the carbonyl stretching frequency in IR spectroscopy appears in the range expected for aliphatic carboxylic acids. These analytical markers are crucial for quality control in both research and potential industrial applications.

The safety profile of 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been evaluated in preliminary studies, showing it to be generally stable under normal laboratory conditions. However, as with all chemical substances, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation when working with powdered forms of the compound.

Looking to the future, the scientific community anticipates expanding applications for CAS 2228233-28-9 in various fields. Its structural features make it a candidate for development in areas ranging from asymmetric catalysis to supramolecular chemistry. The growing interest in strained ring systems for medicinal chemistry applications suggests that this compound and its derivatives will remain important subjects of research in coming years.

For researchers sourcing 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid, it's important to verify the purity and isomeric composition of commercial samples, as these factors can significantly impact experimental outcomes. Many suppliers now provide detailed certificates of analysis for this compound, reflecting its increasing importance in chemical research and development.

The environmental fate of 2228233-28-9 and related compounds has become a topic of interest in green chemistry circles. Preliminary biodegradation studies suggest that the cyclopropane rings may confer some resistance to microbial breakdown, making proper disposal procedures important. This aspect is particularly relevant for industrial-scale applications and is frequently addressed in environmental impact assessments.

In conclusion, 3-(2-cyclopropylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating case study in modern organic chemistry. Its combination of structural complexity, synthetic challenges, and potential applications across multiple disciplines ensures its continued relevance in scientific research. As analytical techniques advance and new applications emerge, our understanding of this compound's full potential will undoubtedly expand, offering exciting opportunities for innovation in chemistry and related fields.